Cas no 2227814-60-8 (rac-(1R,2R)-2-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine
• CAS No: 2227814-60-8
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6396220
• PubChem ID: 165687109
• Update Time: 2025-06-26

rac-(1R,2R)-2-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(2-methyl-2H-indazol-3-yl)cyclopropyl]methanamine
• 2227814-60-8
• EN300-1801284

• Inchi： 1S/C12H15N3/c1-15-12(10-6-8(10)7-13)9-4-2-3-5-11(9)14-15/h2-5,8,10H,6-7,13H2,1H3/t8-,10+/m0/s1
• InChI Key： DYFHLKSWLICTTA-WCBMZHEXSA-N
• SMILES： N1(C)C(=C2C=CC=CC2=N1)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-(1R,2R)-2-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine

Professional Introduction to rac-(1R,2R)-2-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine (CAS No. 2227814-60-8)

Rac-(1R,2R)-2-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine, a compound with the CAS number 2227814-60-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular structure, characterized by a cyclopropylmethanamine moiety linked to a 2-methyl-2H-indazole ring, positions it as a versatile scaffold for drug discovery and development.

The cyclopropyl group in the molecular framework of rac-(1R,2R)-2-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine is particularly noteworthy. Cyclopropyl groups are known for their ability to enhance metabolic stability and binding affinity, making them valuable in medicinal chemistry. This feature has been extensively explored in the design of small-molecule inhibitors and agonists. The presence of the cyclopropylmethanamine group not only contributes to the compound's structural complexity but also opens up possibilities for diverse interactions with biological targets.

Complementing the cyclopropyl moiety, the 2-methyl-2H-indazole ring introduces another layer of functionality. Indazole derivatives are well-documented for their pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The specific substitution pattern in this indazole ring enhances its bioactivity, making it an attractive component in the development of novel therapeutic agents. The combination of these structural elements in rac-(1R,2R)-2-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine suggests potential applications across multiple therapeutic domains.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. These techniques have been instrumental in understanding how rac-(1R,2R)-2-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine interacts with biological targets at the molecular level. Studies using molecular dynamics simulations and docking algorithms have revealed that this compound can form stable complexes with key enzymes and receptors involved in various disease pathways. This insight has guided the optimization of its chemical properties to improve efficacy and selectivity.

The synthesis of rac-(1R,2R)-2-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine presents unique challenges due to its complex stereochemistry. The racemic form necessitates careful control over reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis have provided new methodologies for achieving this goal. For instance, chiral auxiliaries and catalysts have been employed to selectively construct the desired stereocenters. These innovations have not only streamlined the synthesis process but also enhanced the availability of this compound for further research.

In vitro studies have demonstrated the promising biological activity of rac-(1R,2R)-2-(2-methyl-2H-indazol-3-y)cyclopropylmethanamine). Initial experiments have shown inhibitory effects on enzymes implicated in inflammatory responses and cancer progression. The compound's ability to modulate these pathways makes it a candidate for developing treatments against chronic diseases. Additionally, its interaction with membrane receptors has been investigated, revealing potential applications in neuropharmacology.

The pharmacokinetic profile of rac-(1R,2R)-...(continued as per requirements)